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Compound of Interest

Compound Name: Bayothrin

Cat. No.: B7853758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of technical grade Bayothrin, a pyrethroid insecticide whose active ingredient is

transfluthrin. The information presented herein is curated for professionals in research and

development, offering detailed data and methodologies to support advanced applications and

studies.

Chemical Identity and Composition
Technical grade Bayothrin is primarily composed of the active ingredient transfluthrin.

Transfluthrin is a synthetic pyrethroid known for its fast-acting insecticidal properties,

particularly against flying insects. It possesses two chiral centers, resulting in four possible

stereoisomers. The insecticidally active substance is the 1R-trans isomer. The technical grade

material contains a specified minimum purity of the active isomer, with the other isomers

considered impurities.

Table 1: Chemical Identity of Transfluthrin
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Identifier Value

Common Name Transfluthrin

Chemical Name

(2,3,5,6-Tetrafluorophenyl)methyl (1R,3S)-3-

(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-

1-carboxylate

Synonyms Bayothrin, Benfluthrin

CAS Number 118712-89-3

Molecular Formula C₁₅H₁₂Cl₂F₄O₂

Molecular Weight 371.15 g/mol

CIPAC Number 741

Technical grade Bayothrin has a minimum specified purity of transfluthrin (1R-trans isomer) of

965-985 g/kg, with the remaining components being other stereoisomers and manufacturing

impurities.[1][2]

Physical Properties
The physical characteristics of technical grade Bayothrin are crucial for formulation

development, handling, and storage. A summary of these properties is provided in the table

below.

Table 2: Physical Properties of Technical Grade Transfluthrin
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Property Value Test Guideline

Appearance
Colorless to brown liquid or

crystalline solid
Visual Inspection

Melting Point 32 °C OECD 102

Boiling Point 242 °C OECD 103

Density 1.507 g/cm³ (at 23 °C) OECD 109

Vapor Pressure
1 x 10⁻⁴ Pa to 9 x 10⁻⁴ Pa (at

20 °C)
OECD 104

Flash Point >35 °C -

Auto-ignition Temperature 415 °C -

Chemical Properties
The chemical properties of transfluthrin dictate its reactivity, stability, and environmental fate.

Table 3: Chemical Properties of Technical Grade Transfluthrin

Property Value Test Guideline

Water Solubility 57 µg/L (at 20 °C) OECD 105

Solubility in Organic Solvents

Very soluble in hexane,

isopropanol, toluene, and

dichloromethane

-

Octanol-Water Partition

Coefficient (log Kow)
5.46 OECD 107/117

Stability

Stable to acidity and sunlight;

unstable in alkaline conditions

(pH > 7.5)

-

Experimental Protocols
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The determination of the physical and chemical properties of technical grade Bayothrin follows

internationally recognized guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD) and the Collaborative International

Pesticides Analytical Council (CIPAC).

Determination of Purity by Gas Chromatography (CIPAC
Method 741)
This method determines the purity of transfluthrin in the technical material.

Principle: The sample is analyzed by gas chromatography (GC) with a flame ionization

detector (FID). The percentage of transfluthrin is calculated using an internal standard.[3]

Apparatus:

Gas chromatograph with FID

Capillary column (e.g., DB-1, 30m x 0.25mm ID, 0.25µm film thickness)[4]

Data integration system

Reagents:

Acetone, GC grade

Internal Standard: Di-n-butyl phthalate[4]

Transfluthrin reference standard

Procedure:

Internal Standard Solution Preparation: Accurately weigh approximately 2g of di-n-butyl

phthalate into a 100-ml volumetric flask, dissolve in, and dilute to volume with acetone.[4]

Standard Solution Preparation: Accurately weigh about 0.1g of transfluthrin reference

standard into a 50ml volumetric flask. Dissolve in approximately 25 ml of acetone, add 2

ml of the internal standard solution, and dilute to the mark with acetone.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b7853758?utm_src=pdf-body
https://www.cipac.org/index.php/component/content/article/122-transfluthrin-741a?catid=2:uncategorised&Itemid=210
https://www.ppqs.gov.in/sites/default/files/transfluthrin.pdf
https://www.ppqs.gov.in/sites/default/files/transfluthrin.pdf
https://www.ppqs.gov.in/sites/default/files/transfluthrin.pdf
https://www.ppqs.gov.in/sites/default/files/transfluthrin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7853758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Solution Preparation: Accurately weigh a quantity of the technical grade

Bayothrin sample containing about 0.1g of transfluthrin into a 50ml volumetric flask.

Dissolve in approximately 25 ml of acetone, add 2 ml of the internal standard solution, and

dilute to the mark with acetone.

Chromatographic Conditions:

Injector Temperature: 240°C[4]

Oven Temperature Program: Initial 150°C for 20 minutes, then ramp at 10°C/min to

300°C and hold for 3 minutes.[4]

Detector Temperature: 330°C[4]

Carrier Gas: Nitrogen at 30 ml/min[4]

Injection Volume: 1 µl[4]

Analysis: Inject the standard and sample solutions into the gas chromatograph.

Calculation: Calculate the percentage of transfluthrin in the sample by comparing the peak

area ratios of transfluthrin to the internal standard in the sample and standard

chromatograms.

Determination of Enantiomeric Purity by HPLC (CIPAC
Method)
This method is used to determine the isomer ratio of the enantiomers of transfluthrin.

Principle: The stereoisomers of transfluthrin are separated by chiral high-performance liquid

chromatography (HPLC) with UV detection.[5][6]

Apparatus:

HPLC system with a UV detector

Chiral column: Phenomenex LUX Cellulose-1, 3 µm, 250 mm x 4.6 mm[5][7]
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Reagents:

Hexane, HPLC grade[5]

Propan-2-ol, HPLC grade[5]

Mobile Phase: Hexane / Propan-2-ol (97:3 v/v)[5]

Procedure:

Sample Preparation: Accurately weigh 40 to 60 mg of the technical grade Bayothrin
sample into a 50 ml volumetric flask. Dissolve in and dilute to volume with hexane.[5]

Chromatographic Conditions:

Mobile Phase: Hexane / Propan-2-ol (97:3 v/v)[5]

Detection Wavelength: 230 nm[5][7]

Analysis: Inject the sample solution into the HPLC system.

Calculation: Determine the peak areas for each of the separated stereoisomers. Calculate

the percentage of the 1R-trans isomer relative to the other isomers.

Determination of Physical Properties (OECD Guidelines)
Melting Point (OECD 102): Methods such as the capillary tube method, hot-stage

microscopy, or differential scanning calorimetry can be used to determine the temperature at

which the material transitions from a solid to a liquid.[8][9][10][11][12]

Vapor Pressure (OECD 104): A variety of methods are described, including the dynamic

method, static method, and gas saturation method, to determine the saturation pressure of

the substance at different temperatures.[13][14][15][16][17]

Water Solubility (OECD 105): The column elution method or the flask method can be

employed to determine the saturation concentration of transfluthrin in water at a given

temperature.[18][19][20][21][22]
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Octanol-Water Partition Coefficient (OECD 107/117): The shake-flask method (OECD 107)

or the HPLC method (OECD 117) can be used to determine the ratio of the concentration of

transfluthrin in the octanol and water phases at equilibrium, which indicates its lipophilicity.

[23][24][25]

Visualizations
The following diagrams illustrate key experimental workflows for the analysis of technical grade

Bayothrin.
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Caption: Workflow for GC Purity Analysis of Technical Bayothrin.
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Caption: Workflow for Chiral HPLC Analysis of Transfluthrin Isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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